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Compound of Interest

Compound Name: 4-Isopropylthiophenol

Cat. No.: B048623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Isopropylthiophenol (CAS No. 4946-14-9). Adherence to these procedures is essential to

ensure personal safety and minimize environmental impact.

Hazard Identification and Immediate Precautions
4-Isopropylthiophenol is a hazardous chemical with the following classifications[1][2]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2].

Skin Corrosion/Irritation: Causes severe skin burns[1][2].

Eye Damage/Irritation: Causes serious eye damage[1][2].

Other Hazards: Possesses a strong, unpleasant stench[2].

Immediate Actions: In the event of any exposure, immediate medical attention is required.

Show the Safety Data Sheet (SDS) to the attending physician[2][3].

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Isopropylthiophenol. All PPE should be

inspected prior to use and properly removed and disposed of after handling.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield. Must conform to EN

166 (EU) or NIOSH (US)

standards.[1]

To protect against splashes

and vapors that can cause

severe eye damage.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., PVC, Neoprene).

A lab coat or overalls, and if

necessary, a chemical-

resistant apron and boots.[4][5]

To prevent skin contact which

can cause severe burns and is

harmful.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge (e.g.,

Type AB-P filter) is necessary.

[4][6]

To prevent inhalation, which is

harmful.

Step-by-Step Handling and Storage Protocol
3.1. Preparation and Handling:

Review the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet for 4-Isopropylthiophenol.

Work Area Preparation: Ensure the work area is clean and uncluttered. All handling of 4-
Isopropylthiophenol must be conducted in a properly functioning chemical fume hood[7].

PPE Inspection and Donning: Inspect all PPE for integrity. Don the required PPE as specified

in the table above.

Chemical Handling: Use only the minimum amount of the chemical required for the

procedure. Avoid creating aerosols or vapors. Keep the container tightly closed when not in
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use[6][7].

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the chemical, even if gloves were worn[1][2].

3.2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

oxidizing agents[2][6].

Keep containers tightly sealed and store locked up in a designated corrosives area[1][2].

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Procedures
4.1. Spills and Leaks:

Evacuate: Immediately evacuate non-essential personnel from the spill area[8].

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors[8].

Contain: If it is safe to do so, contain the spill using an inert absorbent material (e.g., sand,

vermiculite)[2]. Do not use combustible materials.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal[7][9].

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Report: Report the spill to the appropriate environmental health and safety personnel.

4.2. First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://pim-resources.coleparmer.com/sds/13026.pdf
https://www.echemi.com/sds/4-isopropylthiophenol-pid_Seven39020.html
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://www.echemi.com/sds/4-isopropylthiophenol-pid_Seven39020.html
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemistry.ucla.edu/emergency-procedures/
https://www.chemistry.ucla.edu/emergency-procedures/
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13026.pdf
https://pim-resources.coleparmer.com/sds/96216.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

[3]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1][2]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Disposal Plan
Waste Classification: 4-Isopropylthiophenol and any materials contaminated with it are

considered hazardous waste[3].

Containerization: Collect all waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams[10].

Disposal: Dispose of the hazardous waste through an approved waste disposal contractor in

accordance with all local, state, and federal regulations[2][3].

Quantitative Data
The following table summarizes key quantitative data for 4-Isopropylthiophenol:
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Property Value Source

Molecular Formula C9H12S [3]

Molecular Weight 152.26 g/mol [11]

Appearance Colorless to light yellow liquid [2]

Odor Stench [2]

Boiling Point 99 - 100 °C @ 14 mmHg [2][12]

Flash Point 106 °C / 222.8 °F [2]

Specific Gravity 0.979 g/mL at 25 °C [12]

Emergency Spill Response Workflow
The following diagram illustrates the logical workflow for responding to a spill of 4-
Isopropylthiophenol.

Caption: Workflow for 4-Isopropylthiophenol Spill Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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